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Compound of Interest

3-(4-Bromophenyl)-9-phenyl-9H-
Compound Name:
carbazole

cat. No.: B1532502

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a detailed overview of the physicochemical properties of 3-(4-
Bromophenyl)-9-phenyl-9H-carbazole, a compound of interest in various research and
development applications.

Core Molecular Data

The fundamental molecular characteristics of 3-(4-Bromophenyl)-9-phenyl-9H-carbazole are
summarized below. This data is essential for experimental design, analytical method
development, and computational modeling.

Parameter Value Source(s)
Molecular Formula C24H16BrN [1112][3]
Molecular Weight 398.29 g/mol [1][2]

CAS Number 1028647-93-9 [11[2]

Experimental Protocols & Methodologies

Accurate determination of molecular weight is critical. The reported molecular weight is based
on the calculation from its molecular formula, C24H16BrN, derived from its chemical structure.
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This is a standard and widely accepted method for determining the molecular weight of a pure
compound. The calculation is based on the atomic weights of the constituent elements: Carbon
(C), Hydrogen (H), Bromine (Br), and Nitrogen (N).

Logical Relationship Diagram

The following diagram illustrates the logical workflow for determining the molecular weight of a
chemical compound, as exemplified by 3-(4-Bromophenyl)-9-phenyl-9H-carbazole.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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